Cas no 1699032-15-9 (tert-butyl N-3-bromo-2-methyl-2-(3,3,3-trifluoropropoxy)propyl-N-ethylcarbamate)

• Product Name: tert-butyl N-3-bromo-2-methyl-2-(3,3,3-trifluoropropoxy)propyl-N-ethylcarbamate
• CAS No: 1699032-15-9
• MF: C₁₄H₂₅BrF₃NO₃
• MW: 392.252414464951
• CID: 6208148
• PubChem ID: 104969760
• Update Time: 2025-06-29

tert-butyl N-3-bromo-2-methyl-2-(3,3,3-trifluoropropoxy)propyl-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-bromo-2-methyl-2-(3,3,3-trifluoropropoxy)propyl-N-ethylcarbamate
• 1699032-15-9
• EN300-1135882
• tert-butyl N-[3-bromo-2-methyl-2-(3,3,3-trifluoropropoxy)propyl]-N-ethylcarbamate

• Inchi： 1S/C14H25BrF3NO3/c1-6-19(11(20)22-12(2,3)4)10-13(5,9-15)21-8-7-14(16,17)18/h6-10H2,1-5H3
• InChI Key： DWDNWHQCPVHDTA-UHFFFAOYSA-N
• SMILES： BrCC(C)(CN(C(=O)OC(C)(C)C)CC)OCCC(F)(F)F

Computed Properties

• Exact Mass: 391.09699g/mol
• Monoisotopic Mass: 391.09699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl N-3-bromo-2-methyl-2-(3,3,3-trifluoropropoxy)propyl-N-ethylcarbamate

Professional Introduction to Compound with CAS No. 1699032-15-9 and Product Name: tert-butyl N-3-bromo-2-methyl-2-(3,3,3-trifluoropropoxy)propyl-N-ethylcarbamate

The compound with the CAS number 1699032-15-9 and the product name tert-butyl N-3-bromo-2-methyl-2-(3,3,3-trifluoropropoxy)propyl-N-ethylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential applications in drug development. The presence of multiple functional groups, including a bromo-substituted alkyl chain, a trifluoropropoxy moiety, and an ethylcarbamate group, makes this compound a versatile intermediate for synthesizing various bioactive molecules.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of drugs that target various therapeutic areas, including neurodegenerative diseases, inflammation, and infectious diseases. The specific structure of tert-butyl N-3-bromo-2-methyl-2-(3,3,3-trifluoropropoxy)propyl-N-ethylcarbamate suggests that it may exhibit inhibitory properties against certain enzymes and receptors involved in these conditions.

The incorporation of the trifluoropropoxy group into the molecular framework is particularly noteworthy. This group is known to enhance the metabolic stability and lipophilicity of drug candidates, which are critical factors for their bioavailability and efficacy. The trifluoromethyl (CF₃) moiety is also known to improve the binding affinity of small molecules to their biological targets, making it a valuable feature in medicinal chemistry.

Recent studies have demonstrated that compounds containing bromo-substituted alkyl chains can exhibit potent biological activity by interacting with specific binding sites on proteins. The bromine atom in N-3-bromo-2-methyl-2-(3,3,3-trifluoropropoxy)propyl-N-ethylcarbamate can serve as a handle for further derivatization, allowing chemists to fine-tune the pharmacological properties of the molecule. This flexibility is particularly useful in the development of lead compounds for drug discovery programs.

The tert-butyl group at the nitrogen atom of the carbamate moiety is another important structural feature. This group can enhance the solubility and stability of the compound in organic solvents, which is beneficial for both synthetic chemistry and formulation development. Additionally, the tert-butyl group can influence the conformational preferences of the molecule, potentially affecting its interactions with biological targets.

The ethylcarbamate group at the other nitrogen atom provides another layer of complexity to the molecular structure. This group can participate in hydrogen bonding interactions with polar residues in proteins, which can be crucial for achieving high affinity binding. The ethyl side chain also offers opportunities for further functionalization, allowing for the creation of analogs with enhanced pharmacological properties.

In terms of synthetic applications, tert-butyl N-3-bromo-2-methyl-2-(3,3,3-trifluoropropoxy)propyl-N-ethylcarbamate serves as a valuable building block for constructing more complex molecules. Its unique combination of functional groups makes it suitable for use in multi-step synthetic routes leading to novel drug candidates. The bromo-substituted alkyl chain can be selectively modified using various cross-coupling reactions, while the trifluoropropoxy group can be used to introduce lipophilic properties into new molecules.

The field of medicinal chemistry continues to evolve rapidly, with new techniques and methodologies being developed to facilitate the discovery and optimization of drug candidates. The compound described here exemplifies how structural features can be carefully designed to achieve desired pharmacological properties. By leveraging the unique characteristics of N-3-bromo-2-methyl-2-(3,3,3-trifluoropropoxy)propyl-N-ethylcarbamate, researchers can develop innovative therapeutics that address unmet medical needs.

In conclusion, tert-butyl N-3-bromo-2-methyl-2-(3,3,3-trifluoropropoxy)propyl-N-ethylcarbamate represents a promising compound with significant potential in pharmaceutical research and development. Its complex structure and diverse functional groups make it a valuable tool for synthesizing novel bioactive molecules. As research in this area continues to progress, it is likely that compounds like this will play an increasingly important role in the discovery and development of new drugs.